Cas no 68380-54-1 (4-Hydrazinyl-1-phenyl-1H-pyrazolo3,4-Dpyrimidine)

• Product Name: 4-Hydrazinyl-1-phenyl-1H-pyrazolo3,4-Dpyrimidine
• CAS No: 68380-54-1
• MF: C₁₁H₁₀N₆
• MW: 226.237300395966
• MDL: MFCD00439538
• CID: 524505
• PubChem ID: 350703
• Update Time: 2025-09-22

4-Hydrazinyl-1-phenyl-1H-pyrazolo3,4-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine,4-hydrazinyl-1-phenyl-
• (1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine
• 4-hydrazino-1-(phenyl)-1H-pyrazolo[3,4-d]pyrimidine
• MLS000526966
• NSC515413
• BB 0219842
• J-500255
• HMS2177M22
• EN300-03608
• 4-hydrazino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID70325656
• FT-0738120
• AKOS000122670
• (1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)diazane
• Z119990146
• BDBM68694
• NSC-515413
• 68380-54-1
• cid_350703
• CS-0219291
• (1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-h ydrazine
• LEMUGTJONNUQIK-UHFFFAOYSA-N
• Oprea1_454763
• SMR000117440
• 4,4-[1,5-pentanediylbis(oxy)]bisbenzenecarboxamidinedimethylsulphonate
• CHEMBL1463433
• 4-Hydrazinyl-1-Phenyl-1H-Pyrazolo[3,4-D]Pyrimidine
• Oprea1_054013
• (1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazine
• SCHEMBL6364028
• (1-phenyl-4-pyrazolo[3,4-d]pyrimidinyl)hydrazine
• 4-HYDRAZINYL-1-PHENYLPYRAZOLO[3,4-D]PYRIMIDINE
• STL357389
• G76008
• 4-Hydrazinyl-1-phenyl-1H-pyrazolo3,4-Dpyrimidine

• MDL： MFCD00439538
• Inchi： 1S/C11H10N6/c12-16-10-9-6-15-17(11(9)14-7-13-10)8-4-2-1-3-5-8/h1-7H,12H2,(H,13,14,16)
• InChI Key： LEMUGTJONNUQIK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=C(NN)N=CN=2)C=N1

Computed Properties

• Exact Mass: 226.097
• Monoisotopic Mass: 226.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• Density: 1.5
• Boiling Point: 412.3°Cat760mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.788

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Hydrazinyl-1-phenyl-1H-pyrazolo3,4-Dpyrimidine

Comprehensive Overview of 4-Hydrazinyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine (CAS No. 68380-54-1)

4-Hydrazinyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine (CAS No. 68380-54-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in kinase inhibition, cancer therapy, and neurodegenerative disease research, aligning with current trends in precision medicine and targeted drug development.

The molecular structure of 4-Hydrazinyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine features a pyrazolo[3,4-d]pyrimidine core, which is a privileged scaffold in medicinal chemistry. This scaffold is often associated with ATP-competitive inhibitors, making it a valuable tool for studying signal transduction pathways. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug discovery circles. The compound's hydrazinyl moiety further enhances its reactivity, enabling diverse derivatization strategies for structure-activity relationship studies.

In the context of current research trends, 68380-54-1 has been investigated for its potential in addressing drug resistance challenges, particularly in oncology. The scientific community is actively searching for solutions to multi-drug resistant cancers, and compounds like this are being evaluated for their ability to bypass common resistance mechanisms. Additionally, its application in neuroprotective agents aligns with growing interest in aging-related disorders, responding to demographic shifts toward older populations worldwide.

The synthesis of 4-Hydrazinyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization often employs advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's importance in high-value research applications. Its stability profile makes it suitable for various in vitro assays, though proper storage conditions are essential to maintain its integrity over time.

From a commercial perspective, demand for 68380-54-1 has increased among contract research organizations and academic laboratories focusing on fragment-based drug discovery. The compound's versatility allows researchers to explore multiple therapeutic areas, including metabolic disorders and inflammatory conditions, which remain high-priority areas in global health. Suppliers typically offer this compound with detailed certificates of analysis, ensuring researchers can confidently incorporate it into their experimental designs.

Looking forward, 4-Hydrazinyl-1-phenyl-1H-pyrazolo[3,4-D]pyrimidine continues to show promise as a lead compound for further optimization. Its structural features make it amenable to computational drug design approaches, which are becoming increasingly important in virtual screening campaigns. As the pharmaceutical industry shifts toward more targeted therapies, compounds with such well-defined pharmacophores will likely remain in focus for years to come.